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Introduction
DM4-SMe is a highly potent, synthetically modified maytansinoid, a class of microtubule-

targeting agents. It is the S-methylated metabolite of DM4, a cytotoxic payload frequently used

in the development of Antibody-Drug Conjugates (ADCs).[1][2][3] This guide provides a

comprehensive overview of the structure, properties, and mechanism of action of DM4-SMe,

intended for researchers and professionals in the field of drug development.

Structure and Physicochemical Properties
DM4-SMe is a derivative of the 19-membered ansa macrolide maytansine, which is isolated

from the shrub Maytenus ovatus.[1] The "SMe" designation refers to the sulfhydryl methyl

group attached to the sulfur atom of the DM4 molecule, which is crucial for its conjugation to

antibodies.[1]
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The chemical structure of DM4-SMe is characterized by a complex macrocyclic lactam linked to

a chlorinated benzene ring.

Physicochemical Properties
A summary of the key physicochemical properties of DM4-SMe is presented in Table 1. This

data is essential for handling, formulation, and experimental design.

Table 1: Physicochemical Properties of DM4-SMe

Property Value Reference

CAS Number 796073-68-2 [3][4][5][6]

Molecular Formula C₃₉H₅₆ClN₃O₁₀S₂ [5]

Molecular Weight 826.46 g/mol [5][6]

Appearance White to off-white solid [5]

Solubility

Soluble in DMSO.[5][6]

Maytansinoids generally

exhibit good stability and

solubility in water.[1]

Storage
Stock solutions: -80°C for 6

months; -20°C for 1 month.[3]

Mechanism of Action
DM4-SMe exerts its potent cytotoxic effects by disrupting the dynamics of microtubules, which

are essential components of the cytoskeleton involved in various cellular processes, including

cell division.[1][2]

Inhibition of Tubulin Polymerization
DM4-SMe binds to tubulin, the protein subunit of microtubules, and inhibits its polymerization.

[1][7] This disruption of microtubule assembly leads to a cascade of cellular events, ultimately

resulting in cell death. The mechanism involves the suppression of microtubule dynamics,

leading to mitotic arrest.[1][8]
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Cell Cycle Arrest
By interfering with the formation and function of the mitotic spindle, DM4-SMe induces cell

cycle arrest, primarily at the G2/M phase.[9] This blockage of cell division is a key contributor to

its anticancer activity.

Signaling Pathway
The disruption of microtubule dynamics by DM4-SMe activates the spindle assembly

checkpoint, a crucial cell cycle checkpoint that ensures proper chromosome segregation. This

leads to a prolonged mitotic arrest and ultimately triggers apoptosis (programmed cell death).

Proposed Signaling Pathway of DM4-SMe-Induced Cell Cycle Arrest

DM4-SMe

Tubulin Binding

Microtubule Disruption

Spindle Assembly Checkpoint (SAC) Activation

G2/M Phase Arrest

Apoptosis
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Caption: DM4-SMe signaling pathway leading to apoptosis.

Cytotoxicity
DM4-SMe is a highly potent cytotoxic agent with activity in the sub-nanomolar range against

various cancer cell lines.

In Vitro Cytotoxicity
The cytotoxic activity of DM4-SMe has been evaluated in several human cancer cell lines. The

half-maximal inhibitory concentration (IC50) values are summarized in Table 2.

Table 2: In Vitro Cytotoxicity of DM4-SMe
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Cell Line Cancer Type IC50 (nM) Reference

KB

Human

nasopharyngeal

carcinoma

0.026 [3][4][5][6][10]

HT-29 Colon cancer
Potent cytotoxicity

observed
[11]

HCT116 Colon cancer
Potent cytotoxicity

observed
[11]

HCT15 Colon cancer
Potent cytotoxicity

observed
[11]

Caco-2 Colon cancer
Potent cytotoxicity

observed
[11]

DLD-1 Colon cancer
Potent cytotoxicity

observed
[11]

SW48 Colon cancer
Potent cytotoxicity

observed
[11]

SW480 Colon cancer
Potent cytotoxicity

observed
[11]

COLO 205 Colon cancer
Equally effective as in

A-375
[9]

A-375 Melanoma
Equally effective as in

COLO 205
[9]

Experimental Protocols
Synthesis of DM4-SMe
The synthesis of DM4-SMe typically involves the chemical modification of maytansinol. A

detailed, multi-step synthesis process for DM4, the precursor to DM4-SMe, has been

described.[2] This process involves the reaction of N-methyl-N-(4-methyl-4-methyldithio-l-

oxopentyl)-L-alanine with maytansinol, followed by purification. The final step to obtain DM4-
SMe involves the reduction of the disulfide bond in the DM4 precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.medchemexpress.com/dm4-sme.html
https://www.tebubio.com/en_fr_eur/dm4-sme-494t11059-25-mg.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB53959872.htm?N=United%20States
https://www.glpbio.com/de/gc38468.html
https://www.medchemexpress.com/search.html?q=DM4&ft=&fa=&fp=
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Invitro-cytotoxicity-assays-of-T4H11-and-T4H11-DM4-Cell-viability-was-measured-after-72h_fig4_333303275
https://www.researchgate.net/figure/Top-panel-in-vitro-potency-of-unconjugated-drug-DM4SMe-2i-toward-COLO-205-and-A-375_fig5_6962841
https://www.researchgate.net/figure/Top-panel-in-vitro-potency-of-unconjugated-drug-DM4SMe-2i-toward-COLO-205-and-A-375_fig5_6962841
https://www.benchchem.com/product/b13383911/docs?utm_src=pdf-body#understanding-the-structure-and-properties-of-dm4-sme
https://www.benchchem.com/product/b13383911/docs?utm_src=pdf-body#understanding-the-structure-and-properties-of-dm4-sme
https://www.benchchem.com/product/b13383911/docs?utm_src=pdf-body#understanding-the-structure-and-properties-of-dm4-sme
https://www.chemicalbook.com/article/dm4-activity-and-preparation.htm
https://www.benchchem.com/product/b13383911/docs?utm_src=pdf-body#understanding-the-structure-and-properties-of-dm4-sme
https://www.benchchem.com/product/b13383911/docs?utm_src=pdf-body#understanding-the-structure-and-properties-of-dm4-sme
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tubulin Polymerization Assay
This assay is crucial for evaluating the inhibitory effect of DM4-SMe on microtubule formation.

Objective: To determine the effect of DM4-SMe on the in vitro polymerization of tubulin.

Principle: Tubulin polymerization into microtubules causes an increase in light scattering, which

can be measured as an increase in absorbance at 340 nm. Inhibitors of polymerization will

reduce the rate and extent of this absorbance increase.

Materials:

Purified tubulin (e.g., from porcine brain)

General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

GTP solution (100 mM)

Glycerol

DM4-SMe stock solution (in DMSO)

Control compounds (e.g., paclitaxel as a polymerization enhancer, nocodazole as a

destabilizer)

384-well black wall microplates

Temperature-controlled spectrophotometer

Workflow:
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Experimental Workflow for Tubulin Polymerization Assay

Preparation

Assay Execution

Measurement & Analysis

Prepare Reagents:
- Tubulin solution in buffer

- DM4-SMe dilutions
- Control solutions

Pre-warm 384-well plate to 37°C

Add reaction components to wells:
- Buffer, GTP, Glycerol
- DM4-SMe or controls

Initiate polymerization by adding tubulin solution

Measure absorbance at 340 nm every minute for 60 minutes at 37°C

Analyze data:
- Plot absorbance vs. time

- Determine Vmax and extent of polymerization

Click to download full resolution via product page

Caption: Workflow of the tubulin polymerization assay.

Procedure:
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Preparation:

Prepare a tubulin solution (e.g., 2 mg/mL) in ice-cold General Tubulin Buffer supplemented

with GTP (1 mM) and glycerol (10%).[12]

Prepare serial dilutions of DM4-SMe and control compounds in the assay buffer.

Pre-warm the 384-well microplate to 37°C.[13]

Assay:

In the pre-warmed plate, add the diluted DM4-SMe, control compounds, or buffer (for the

negative control) to the appropriate wells.

Initiate the polymerization reaction by adding the cold tubulin solution to each well.

Measurement:

Immediately place the plate in a spectrophotometer pre-heated to 37°C.

Measure the absorbance at 340 nm at regular intervals (e.g., every minute) for a duration

of 60 minutes.[13]

Data Analysis:

Plot the absorbance values against time to generate polymerization curves.

Analyze the curves to determine the effect of DM4-SMe on the rate and extent of tubulin

polymerization compared to the controls.

Conclusion
DM4-SMe is a potent microtubule-depolymerizing agent with significant potential as a cytotoxic

payload in ADCs. Its well-defined mechanism of action, involving the inhibition of tubulin

polymerization and subsequent cell cycle arrest, makes it a valuable tool in targeted cancer

therapy research. The data and protocols presented in this guide provide a solid foundation for

researchers working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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